Cas no 2229668-60-2 (3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine
• CAS No: 2229668-60-2
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5946364
• PubChem ID: 165974245
• Update Time: 2025-06-08

3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine
• 2229668-60-2
• EN300-1775698

• Inchi： 1S/C11H14N2O4/c1-16-10-7-8(4-3-5-12)6-9(13(14)15)11(10)17-2/h3-4,6-7H,5,12H2,1-2H3/b4-3+
• InChI Key： XDSNBGICALRTAF-ONEGZZNKSA-N
• SMILES： O(C)C1C(=CC(/C=C/CN)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.3Ų

Additional information on 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine

Introduction to 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine (CAS No. 2229668-60-2)

3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229668-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its unique structural motifs that include both methoxy and nitro substituents on a phenyl ring, coupled with an allylamine side chain. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine consists of a benzene ring substituted at positions 3, 4, and 5 with methoxy and nitro groups, respectively. The prop-2-en-1-amine moiety introduces a reactive amine group and a double bond, which can participate in various chemical reactions such as nucleophilic addition, condensation, or oxidation processes. This structural complexity allows for diverse modifications and functionalizations, enabling the synthesis of derivative compounds with tailored biological activities.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential pharmacological effects. The presence of both methoxy and nitro groups in 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer activities. These properties are often associated with the ability of nitroaromatics to interact with biological targets like enzymes or receptors, modulating cellular signaling pathways.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex molecules. Researchers have been exploring its utility in the synthesis of novel heterocyclic compounds, which are known to exhibit enhanced pharmacological profiles. For instance, the incorporation of the allylamine group into drug candidates can improve solubility and bioavailability, critical factors for successful therapeutic intervention.

Recent advancements in computational chemistry have facilitated the virtual screening of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine against various biological targets. Molecular docking studies have revealed potential interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and neurodegeneration. These findings underscore the compound's potential as a lead molecule for developing new treatments.

The synthesis of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by selective methylation and subsequent functionalization at the propenyl position. The use of advanced catalytic systems has improved the efficiency of these transformations, making large-scale production more feasible.

From a medicinal chemistry perspective, the amine functionality in 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine offers opportunities for further derivatization. For example, coupling with carboxylic acids or aldehydes can yield amides or imines, respectively, which are common motifs in bioactive molecules. Additionally, the presence of the double bond allows for geometric isomerization studies, which can influence binding affinity and pharmacokinetic properties.

The pharmacokinetic behavior of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-en-1-amine is another area of active investigation. Studies using preclinical models have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for assessing its suitability for therapeutic use and for predicting potential side effects.

In conclusion,3-(3,4-dimethoxy-5-nitrophenyl)propenylamine (CAS No. 2229668602) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development，and ongoing studies continue to uncover new avenues for its application in medicine。As research progresses，this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.